Cas no 2640956-26-7 (2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine)

• Product Name: 2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine
• CAS No: 2640956-26-7
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 5317739
• PubChem ID: 155799518
• Update Time: 2025-10-31

2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2640956-26-7
• 2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine
• F6764-4016
• AKOS040727129
• 2-[1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-piperidinyl]-1,8-naphthyridine

• Inchi： 1S/C21H23N3O4S/c1-27-17-6-8-19(28-2)20(14-17)29(25,26)24-12-9-15(10-13-24)18-7-5-16-4-3-11-22-21(16)23-18/h3-8,11,14-15H,9-10,12-13H2,1-2H3
• InChI Key： XCVZWBNURPNILD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C=CC=1C1CCN(S(C2=CC(OC)=CC=C2OC)(=O)=O)CC1

Computed Properties

• Exact Mass: 413.14092740g/mol
• Monoisotopic Mass: 413.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.5±65.0 °C(Predicted)
• pka: 3.62±0.30(Predicted)

Additional information on 2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine

Introduction to 2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS No. 2640956-26-7)

2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2640956-26-7, represents a convergence of structural complexity and functional diversity, making it a subject of intense research interest. The molecular framework of this compound incorporates a piperidine moiety linked to a 1,8-naphthyridine core, further functionalized with a 2,5-dimethoxybenzenesulfonyl group. Such a structural configuration not only imparts unique electronic and steric properties but also opens up diverse possibilities for its application in drug discovery and development.

The piperidine ring is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to enhance solubility, metabolic stability, and binding affinity to biological targets. In this context, the 1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl substituent serves as a critical pharmacological anchor, contributing to the compound's interactions with biological receptors. The presence of the 1,8-naphthyridine scaffold further enriches the compound's pharmacological profile, as this heterocyclic system is known for its role in modulating various biological pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the 2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine scaffold exhibits promising binding affinity with enzymes and receptors involved in critical therapeutic areas such as oncology and central nervous system (CNS) disorders. The 2,5-dimethoxybenzenesulfonyl group has been identified as a key pharmacophoric element that enhances binding interactions by forming hydrogen bonds and hydrophobic interactions with key residues in target proteins.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the piperidine ring followed by sulfonylation and subsequent coupling with the 1,8-naphthyridine core are critical steps that demand expertise in synthetic organic chemistry. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in achieving efficient synthetic routes for this complex molecule.

In the realm of drug discovery, the exploration of novel heterocyclic compounds like 2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS No. 2640956-26-7) has led to significant breakthroughs. The structural features of this compound make it an attractive candidate for further derivatization and optimization to enhance its pharmacological properties. Researchers are currently investigating its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Preliminary studies have shown that derivatives of this scaffold exhibit inhibitory activity against several targets associated with tumor growth and metastasis.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict the binding modes of this compound with various biological targets. These simulations have provided valuable insights into how different parts of the molecule interact with their intended targets at the atomic level. Such information is crucial for designing next-generation analogs with improved efficacy and reduced side effects.

The pharmaceutical industry has always been at the forefront of innovation when it comes to developing new therapeutic agents. The discovery and optimization of compounds like 2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS No. 2640956-26-7) exemplify the relentless pursuit of novel treatments for complex diseases. By leveraging cutting-edge synthetic methods and advanced computational techniques, scientists are paving the way for more effective and targeted therapies.

The future prospects for this compound are promising. Ongoing research aims to explore its potential applications beyond oncology, including its role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique structural features of this molecule make it a versatile platform for drug discovery across multiple therapeutic areas.

In conclusion,2-[1-(2,5-dimethoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS No. 2640956-26-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional diversity offer numerous opportunities for further research and development. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing some of humanity's most pressing health challenges.